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Compound of Interest

Compound Name: Guanazole

Cat. No.: B075391 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of Guanazole (also known as 3,5-Diamino-1,2,4-triazole), a compound used as

an inhibitor of DNA synthesis and in other specialized applications.[1] Adherence to these

procedures is critical to minimize risks and ensure the well-being of all laboratory personnel.

Guanazole: Essential Safety Data
While extensive quantitative exposure data for Guanazole is not readily available in public

resources, the following table summarizes its key physical and chemical properties.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b075391?utm_src=pdf-interest
https://www.benchchem.com/product/b075391?utm_src=pdf-body
https://www.lookchem.com/ProductWholeProperty_LCPL493778.htm
https://www.benchchem.com/product/b075391?utm_src=pdf-body
https://www.benchchem.com/product/b075391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Synonyms 3,5-Diamino-1,2,4-triazole[2][3]

CAS Number 1455-77-2[2][3][4]

Molecular Formula C2H5N5[1][4]

Molecular Weight 99.09 g/mol [1]

Appearance Colorless crystals or beige solid[3][5]

Melting Point 202-208 °C (decomposes)[3][4][5]

Solubility Soluble in water[4][5]

Hazards

Harmful if swallowed, in contact with skin, or if

inhaled. Causes skin and serious eye irritation.

[3][6] May cause respiratory tract irritation.[2]

The toxicological properties have not been fully

investigated.[2] Guanazole is sensitive to air,

and dust can be explosive when suspended in

air at specific concentrations.[5] It is also

harmful to aquatic life.[6]

Operational Plan for Safe Handling
A systematic approach to handling Guanazole is crucial to prevent exposure and

contamination. The following workflow outlines the necessary steps from receiving the

compound to its final disposal.
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Caption: Workflow for the safe handling of Guanazole.
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Step-by-Step Handling Protocol:
Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Guanazole before beginning any

work.[2][3][6]

Ensure that engineering controls, such as a certified chemical fume hood and a readily

accessible eyewash station and safety shower, are in place and functioning correctly.[2][7]

Restrict access to the handling area to trained personnel only.[7]

Personal Protective Equipment (PPE):

Gloves: Wear double-gloving with chemotherapy-rated nitrile gloves to prevent skin

contact.[7]

Eye Protection: Use chemical splash goggles and a full-face shield to protect against

splashes and aerosols.[7]

Body Protection: A disposable, low-permeability fabric gown with a solid front, long

sleeves, and tight-fitting cuffs is required.[7]

Respiratory Protection: When handling the powdered form or when there is a risk of

aerosolization, a NIOSH-approved N95 or higher-level respirator is mandatory.[7]

Footwear: Use disposable, slip-resistant shoe covers to prevent the tracking of

contaminants.[7]

Handling Procedures:

All manipulations of Guanazole, including weighing and preparing solutions, must be

conducted within a certified chemical fume hood or a ventilated balance enclosure to

minimize inhalation exposure.[7]

Use with adequate ventilation and minimize dust generation and accumulation.[2]

Avoid contact with eyes, skin, and clothing.[2]
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Do not eat, drink, or smoke in the area where Guanazole is handled.[3]

Decontamination and Waste Disposal:

All surfaces and equipment must be decontaminated after use.[7]

Contaminated PPE, weighing papers, and pipette tips must be considered hazardous

waste.[7]

Collect all solid and liquid waste in clearly labeled, sealed containers designated for

hazardous chemical waste.[7]

Dispose of the waste according to your institution's established procedures for hazardous

chemical waste. Do not mix with general laboratory waste.[3][7]

Wash hands thoroughly after handling the compound.[2][3]

Storage:

Store Guanazole in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances such as oxidizing agents.[2][3]

It is recommended to keep the container refrigerated.[3]

Emergency Procedures: Spills and Exposure
In the event of a spill or personal exposure, immediate and appropriate action is critical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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